Cas no 1803741-38-9 (1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one)
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one
-
- Inchi: 1S/C10H9BrF2O2/c1-6(14)4-7-5-8(11)2-3-9(7)15-10(12)13/h2-3,5,10H,4H2,1H3
- InChI Key: FAKSHWOANDVHDM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)CC(C)=O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021299-250mg |
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one |
1803741-38-9 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013021299-500mg |
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one |
1803741-38-9 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013021299-1g |
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one |
1803741-38-9 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one
Research Brief on 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one (CAS: 1803741-38-9): Recent Advances and Applications
The compound 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one (CAS: 1803741-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a bromo-substituted phenyl ring and a difluoromethoxy group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.
One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel bioactive molecules. Researchers have successfully utilized 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one to develop derivatives with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to improve selectivity and reduce off-target effects, making it a valuable candidate for further drug development.
In addition to its synthetic utility, recent investigations have explored the compound's direct biological activities. Preliminary in vitro assays have revealed that 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one exhibits moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound for kinase-targeted therapies. These findings were corroborated by molecular docking studies, which indicated strong binding affinities to the ATP-binding sites of target kinases. Further optimization of the compound's structure is currently underway to enhance its potency and bioavailability.
The pharmacokinetic properties of 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one have also been a subject of recent research. A 2024 study in Drug Metabolism and Disposition reported that the compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This stability, combined with its relatively low cytotoxicity, positions it as a promising scaffold for the development of new therapeutic agents. However, challenges such as solubility and tissue penetration remain to be addressed in future studies.
Looking ahead, the potential applications of 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one extend beyond its current uses. Ongoing research is investigating its utility in targeted drug delivery systems, particularly in the context of cancer therapy. Early-stage experiments have shown that the compound can be conjugated to nanoparticles, enabling precise delivery to tumor sites while minimizing systemic toxicity. These developments underscore the versatility of this molecule and its potential to contribute to advancements in precision medicine.
In conclusion, 1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one (CAS: 1803741-38-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities and synthetic utility, make it a valuable tool for drug discovery and development. Future research should focus on optimizing its pharmacological properties and exploring new therapeutic applications to fully realize its potential.
1803741-38-9 (1-(5-Bromo-2-(difluoromethoxy)phenyl)propan-2-one) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)